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Compound of Interest

Ethyl 1-(phenylsulfonyl)piperidine-
Compound Name:
4-carboxylate

Cat. No.: B016171

In-Depth Technical Guide: Ethyl 1-
(phenylsulfonyl)piperidine-4-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the safety, handling, and known
biological context of Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate. Due to the absence
of a dedicated Material Safety Data Sheet (MSDS) for this specific compound, this guide
compiles and extrapolates information from structurally related molecules, including N-
phenylsulfonylpiperidine derivatives and various piperidine-based compounds. The document
outlines the inferred hazard profile, recommended personal protective equipment (PPE), and
safe handling procedures. Furthermore, it details a laboratory-scale synthesis protocol and
explores the potential biological activities based on studies of analogous compounds, providing
a valuable resource for professionals in the fields of chemical research and drug development.

Chemical Identity
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Identifier Value

IUPAC Name Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate
Molecular Formula C14H19NO4S

Molecular Weight 297.37 g/mol

CAS Number Not available

Canonical SMILES CCOC(=0)C1CCN(CC1)S(=0)(=0)c2cccec2

Hazard Profile and Safety Precautions

A specific Material Safety Data Sheet (MSDS) for Ethyl 1-(phenylsulfonyl)piperidine-4-
carboxylate is not publicly available. The following hazard profile is inferred from data on
structurally similar compounds, particularly "1-(Phenylsulfinyl)piperidine,” piperidine, and other
N-substituted piperidine derivatives.

GHS Hazard Classification (Inferred)

Based on available data for analogous compounds, Ethyl 1-(phenylsulfonyl)piperidine-4-
carboxylate should be handled as a substance with the following potential hazards:

Hazard Class Hazard Statement
Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed.
Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2)  H319: Causes serious eye irritation.

Specific Target Organ Toxicity — Single
Exposure (Category 3), Respiratory Tract H335: May cause respiratory irritation.

Irritation

Signal Word:Warning

Pictograms:
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Physical and Chemical Hazard Data

Property

Value/Information

Physical State

Solid (inferred from related compounds).

Odor No data available.

Melting Point No data available.

Boiling Point No data available.

Flash Point No data available.

Solubility Expected to be soluble in organic solvents.
Reactivity Stable under normal conditions. Avoid strong

oxidizing agents.

Personal Protective Equipment (PPE) and Handling

Given the inferred hazards, the following personal protective equipment and handling

guidelines are recommended:

Protection Type

Recommendation

Eye/Face Protection

Wear chemical safety goggles and a face shield.

Skin Protection

Wear impervious gloves (e.qg., nitrile rubber) and
a lab coat.

Respiratory Protection

Use in a well-ventilated area or with a fume
hood. If dust or aerosols are generated, a
NIOSH-approved respirator with an appropriate

cartridge is recommended.

General Hygiene

Avoid contact with skin, eyes, and clothing. Do
not eat, drink, or smoke in the laboratory. Wash

hands thoroughly after handling.

First Aid Measures
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Exposure Route First Aid Procedure

Do NOT induce vomiting. Rinse mouth with

Ingestion _ , _ ,
water. Seek immediate medical attention.
Move the person to fresh air. If breathing is

Inhalation difficult, administer oxygen. Seek medical

attention if symptoms persist.

Immediately flush skin with plenty of water for at
) least 15 minutes. Remove contaminated
Skin Contact ] ) S
clothing. Seek medical attention if irritation

develops.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower
Eye Contact eyelids. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.

Experimental Protocols

The synthesis of Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate is not widely documented
in standard chemical literature but has been described in academic theses and patents. The
following is a generalized laboratory-scale protocol based on these sources.

Synthesis of Ethyl 1-(phenylsulfonyl)piperidine-4-
carboxylate

Reaction Scheme:

Materials:

o Ethyl isonipecotate (Ethyl 4-piperidinecarboxylate)
e Benzenesulfonyl chloride

e Triethylamine (or another suitable base)
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e Dichloromethane (or another suitable aprotic solvent)
o Saturated agueous sodium bicarbonate solution

e Brine (saturated aqueous sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

« Silica gel for column chromatography

e Hexanes and Ethyl acetate for chromatography
Procedure:

 In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve ethyl
isonipecotate in anhydrous dichloromethane.

e Cool the solution to 0 °C in an ice bath.

e Add triethylamine to the solution.

» Slowly add benzenesulfonyl chloride dropwise to the cooled solution.

 Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.
e Monitor the reaction progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and separate the organic layer.

e Wash the organic layer sequentially with saturated agueous sodium bicarbonate solution,
water, and brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.
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 Purify the crude product by silica gel column chromatography using a gradient of ethyl

acetate in hexanes as the eluent.

o Combine the fractions containing the pure product and concentrate under reduced pressure
to yield Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate.

Experimental Workflow Diagram:
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Reaction Setup
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 To cite this document: BenchChem. ["Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate" safety
and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016171#ethyl-1-phenylsulfonyl-piperidine-4-
carboxylate-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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